N-(3,5-dimethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide

• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol
• IUPAC Name: N-(3,5-dimethylphenyl)-N-(2-morpholin-4-yl-2-oxoethyl)benzenesulfonamide
• InChI: InChI=1S/C20H24N2O4S/c1-16-12-17(2)14-18(13-16)22(15-20(23)21-8-10-26-11-9-21)27(24,25)19-6-4-3-5-7-19/h3-7,12-14H,8-11,15H2,1-2H3
• InChI Key: IDQQELXHNUVHFK-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)N(CC(=O)N2CCOCC2)S(=O)(=O)C3=CC=CC=C3)C

Description

N-(3,5-dimethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide, also known as DMSO-Piperazine, is a sulfonamide derivative that has been widely studied for its potential therapeutic applications. This compound has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-(3,5-dimethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamideine is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamideine has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation, decrease pain, and inhibit tumor growth. Additionally, it has been shown to have neuroprotective effects and to enhance the activity of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,5-dimethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamideine in lab experiments is its relatively low toxicity. It has been shown to have a high therapeutic index, meaning that it is effective at low doses and has a low risk of toxicity. However, one limitation of using N-(3,5-dimethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamideine is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are numerous potential future directions for research on N-(3,5-dimethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamideine. One area of interest is its potential use in combination with other drugs or therapies to enhance their effectiveness. Additionally, further studies are needed to fully understand the mechanism of action of N-(3,5-dimethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamideine and to identify potential new therapeutic applications. Finally, more research is needed to optimize the synthesis and formulation of N-(3,5-dimethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamideine for use in clinical settings.

Synthesis Methods

The synthesis of N-(3,5-dimethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamideine involves the reaction of 3,5-dimethylphenyl isocyanate with 4-morpholineethanol in the presence of benzenesulfonyl chloride and triethylamine. The resulting product is a white crystalline solid with a melting point of 180-182°C.

Scientific Research Applications

N-(3,5-dimethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamideine has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic properties. In addition, it has been studied for its potential use as a radioprotective agent and as a treatment for neurodegenerative diseases.